Cas no 1694746-25-2 (7-chloro-3-propyl-2,3-dihydro-1H-indole)

• Product Name: 7-chloro-3-propyl-2,3-dihydro-1H-indole
• CAS No: 1694746-25-2
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD30499963
• CID: 5161615
• PubChem ID: 106985714
• Update Time: 2025-05-22

7-chloro-3-propyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-chloro-2,3-dihydro-3-propyl-
• 7-chloro-3-propyl-2,3-dihydro-1H-indole

• MDL： MFCD30499963
• Inchi： 1S/C11H14ClN/c1-2-4-8-7-13-11-9(8)5-3-6-10(11)12/h3,5-6,8,13H,2,4,7H2,1H3
• InChI Key： MXUQHYMHXAGQHG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Cl)C(CCC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 7-chloro-3-propyl-2,3-dihydro-1H-indole

7-Chloro-3-Propyl-2,3-Dihydro-1H-Indole: A Comprehensive Overview

The compound with CAS No. 1694746-25-2, known as 7-chloro-3-propyl-2,3-dihydro-1H-indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic aromatic compounds that are widely studied due to their diverse biological activities and synthetic applications. The indole core of this molecule serves as a scaffold for various functional groups, making it a versatile structure for chemical modifications and drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-chloro-3-propyl-2,3-dihydro-1H-indole through innovative methodologies. Researchers have employed strategies such as palladium-catalyzed cross-coupling reactions and enantioselective syntheses to construct this compound with high precision. These methods not only enhance the yield and purity of the product but also pave the way for exploring its potential applications in drug discovery.

The chlorine substituent at position 7 of the indole ring plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern has been shown to influence the compound's reactivity in various chemical transformations, making it a valuable intermediate in organic synthesis. Additionally, the propyl group at position 3 introduces steric effects that can be exploited to fine-tune the molecule's pharmacokinetic properties, such as absorption and bioavailability.

From a pharmacological perspective, 7-chloro-3-propyl-2,3-dihydro-1H-indole has demonstrated promising activity in preclinical studies. Recent research has highlighted its potential as a lead compound for anti-inflammatory and anti-cancer therapies. For instance, studies have shown that this compound exhibits selective inhibition against certain kinases involved in inflammatory pathways, suggesting its utility in developing novel anti-inflammatory agents.

In terms of application, the indole derivatives like this compound are increasingly being explored for their role in agrochemicals and materials science. The ability to modify the indole core with different substituents allows for tailored properties such as improved stability or enhanced bioactivity. This makes 7-chloro-3-propyl-2,3-dihydro-1H-indole a valuable building block for designing next-generation agrochemicals with improved efficacy and reduced environmental impact.

Looking ahead, ongoing research into 7-chloro-3-propyl-2,3-dihydro-1H-indole is expected to uncover new insights into its biological mechanisms and therapeutic potential. Collaborative efforts between chemists and biologists are likely to accelerate its translation into clinical applications. Furthermore, advancements in computational chemistry are enabling researchers to predict and optimize the properties of this compound more effectively.

In conclusion, 7-chloro-3-propyl-2,3-dihydro-1H-indole stands out as a significant molecule with multifaceted applications across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and pharmacology, positions it as a key player in future research and development endeavors.